Cas no 2172605-38-6 (10-ethyl-1,3,3-trimethyl-6-oxa-9-azaspiro4.5decane)

• Product Name: 10-ethyl-1,3,3-trimethyl-6-oxa-9-azaspiro4.5decane
• CAS No: 2172605-38-6
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6258611
• PubChem ID: 165840886
• Update Time: 2025-08-02

10-ethyl-1,3,3-trimethyl-6-oxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-ethyl-1,3,3-trimethyl-6-oxa-9-azaspiro4.5decane
• 2172605-38-6
• 10-ethyl-1,3,3-trimethyl-6-oxa-9-azaspiro[4.5]decane
• EN300-1643182

• Inchi： 1S/C13H25NO/c1-5-11-13(15-7-6-14-11)9-12(3,4)8-10(13)2/h10-11,14H,5-9H2,1-4H3
• InChI Key： LKSPDBZTTANUKD-UHFFFAOYSA-N
• SMILES： O1CCNC(CC)C21CC(C)(C)CC2C

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 10-ethyl-1,3,3-trimethyl-6-oxa-9-azaspiro4.5decane

Comprehensive Overview of 10-Ethyl-1,3,3-trimethyl-6-oxa-9-azaspiro[4.5]decane (CAS No. 2172605-38-6)

The compound 10-ethyl-1,3,3-trimethyl-6-oxa-9-azaspiro[4.5]decane (CAS No. 2172605-38-6) is a spirocyclic structure featuring both oxygen and nitrogen heteroatoms, making it a subject of significant interest in pharmaceutical and agrochemical research. Its unique spiro[4.5]decane backbone, combined with the 6-oxa-9-aza motif, offers versatile reactivity and potential applications in drug discovery, particularly in targeting neurological and metabolic disorders. Researchers are increasingly exploring its derivatives for their potential as G-protein-coupled receptor (GPCR) modulators and enzyme inhibitors, aligning with current trends in precision medicine.

In recent years, the demand for spirocyclic compounds like 10-ethyl-1,3,3-trimethyl-6-oxa-9-azaspiro[4.5]decane has surged due to their structural rigidity and bioavailability. This compound’s ethyl and trimethyl substituents enhance its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neurodegenerative disease research. Users frequently search for terms such as "spirocyclic drug candidates 2024" and "nitrogen-oxygen heterocycles in medicine," reflecting the growing curiosity about its therapeutic potential. Its CAS No. 2172605-38-6 is often queried in databases like SciFinder and Reaxys for patent analysis.

Synthetic routes to 10-ethyl-1,3,3-trimethyl-6-oxa-9-azaspiro[4.5]decane typically involve multicomponent reactions or ring-closing metathesis, methodologies widely discussed in organic chemistry forums. The compound’s aza-oxaspiro core is structurally analogous to fragments found in FDA-approved drugs, sparking debates on "scaffold hopping strategies" in medicinal chemistry. Environmental concerns also drive searches for "green synthesis of spirocycles," prompting researchers to explore catalytic methods for its production. Notably, its low toxicity profile (as per preliminary assays) makes it a candidate for sustainable agrochemical formulations.

From a commercial perspective, CAS No. 2172605-38-6 is cataloged by specialty chemical suppliers as a high-purity reference standard, with pricing trends indicating niche demand. Analytical techniques like HPLC-MS and NMR are essential for quality control, as emphasized in user queries such as "characterization of spirocyclic amines." Regulatory compliance, particularly REACH and FDA guidelines, is another frequent search theme, underscoring the compound’s alignment with global safety standards. Its potential as a flavor or fragrance intermediate further broadens its industrial relevance.

Future research on 10-ethyl-1,3,3-trimethyl-6-oxa-9-azaspiro[4.5]decane may focus on structure-activity relationship (SAR) studies to optimize its pharmacological properties. The rise of AI-driven drug design has intensified interest in such scaffolds, with platforms like AlphaFold predicting their protein-binding modes. As sustainability gains traction, biocatalytic derivatization of this compound could emerge as a key area, addressing queries like "enzymatic synthesis of heterospirocycles." Its versatility ensures it remains a focal point in both academic and industrial settings.